Cas no 1484-26-0 (3-(benzyloxy)aniline)

• Product Name: 3-(benzyloxy)aniline
• CAS No: 1484-26-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00007784
• CID: 83712
• PubChem ID: 253660109
• Update Time: 2025-09-23

3-(benzyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxyaniline
• 3-(Benzyloxy)aniline
• 3-phenylmethoxyaniline
• AKOS BC-2549
• TIMTEC-BB SBB000388
• M-(BENZYLOXY)ANILINE
• 3-(Phenylmethoxy)aniline
• 3-(benzyloxy)phenylamine
• 3-Aminophenyl benzyl ether
• 398
• AKOS BBB
• AKOS BBB/398
• 3-Benzyloxyaniline,98%
• 3-Benzyloxyaniline 98%
• Benzenamine, 3-(phenylmethoxy)-
• 3-Benzyloxy-phenylamine
• IAB1VDA972
• 3-[(phenylmethyl)oxy]aniline
• IGPFOKFDBICQMC-UHFFFAOYSA-N
• 3-(phenylmethoxy)phenylamine
• 3-(benzyloxy)benzenamine
• 3-benyloxyaniline
• m-benzyloxy-aniline
• 3-benzyloxy aniline
• 3-benzyloxyphenylamine
• 3-Amino-alpha-phenylanisole
• BB 0237051
• SY007822
• NCIOpen2_004385
• AKOS000132828
• AM20060409
• Q27280632
• M-AMINOPHENYL BENZYL ETHER
• MFCD00007784
• 1484-26-0
• O1D
• CS-W002033
• SCHEMBL291445
• 3-Benzyloxyaniline, 98%
• UNII-IAB1VDA972
• W-108103
• B4197
• (3-phenylmethyloxyphenyl)amine
• AI3-52570
• HMS3741I11
• DTXSID9022156
• BCP21762
• AB00375952-03
• BDBM50334273
• CADMIUMPHOSPHIDE
• A3250
• NS00024858
• Z239127534
• PS-6048
• NCGC00325909-01
• EINECS 216-056-6
• FT-0633599
• CHEMBL1642680
• EN300-52995
• (3-phenylmethoxy-phenyl)-amine
• BP-10087
• F3377-0293
• Aniline, m-(benzyloxy)-
• STL067389
• DB-003369
• DTXCID302156
• 216-056-6
• FB54895
• 3-Amino-?-phenylanisole
• 3-(benzyloxy)aniline

• MDL： MFCD00007784
• Inchi： 1S/C13H13NO/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9H,10,14H2
• InChI Key： IGPFOKFDBICQMC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.129
• Melting Point: 63.0 to 68.0 deg-C
• Boiling Point: 362.6℃ at 760 mmHg
• Flash Point: 184.4℃
• Refractive Index: 1.616
• PSA: 35.25000
• LogP: 3.42900
• Solubility: Not available

3-(benzyloxy)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H401
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(benzyloxy)aniline

Recent Advances in the Application of 3-(Benzyloxy)aniline (CAS: 1484-26-0) in Chemical Biology and Pharmaceutical Research

3-(Benzyloxy)aniline (CAS: 1484-26-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for diverse functionalization. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-(benzyloxy)aniline as a precursor in the synthesis of potent kinase inhibitors. The researchers employed a multi-step synthetic route, starting with the protection of the aniline group, followed by palladium-catalyzed cross-coupling reactions. The resulting compounds exhibited significant inhibitory activity against tyrosine kinases, which are implicated in various cancers. This underscores the potential of 3-(benzyloxy)aniline in oncology drug discovery.

In another groundbreaking study, 3-(benzyloxy)aniline was utilized as a building block for the development of antimicrobial agents. Researchers from the University of Cambridge reported the synthesis of novel benzoxazole derivatives using this compound, which showed promising activity against drug-resistant bacterial strains, including MRSA. The study, published in ACS Infectious Diseases (2024), highlighted the compound's role in addressing the global challenge of antibiotic resistance.

Recent advancements in green chemistry have also explored the sustainable synthesis of 3-(benzyloxy)aniline. A 2024 study in Green Chemistry demonstrated a solvent-free, catalytic approach to produce this compound with high yield and minimal environmental impact. This development is particularly relevant for industrial-scale applications, where sustainability is a growing concern.

The compound's potential in neurological disorders has also been investigated. A 2023 Nature Communications paper revealed that derivatives of 3-(benzyloxy)aniline could modulate serotonin receptors, offering new avenues for treating depression and anxiety disorders. The structural flexibility of this compound allows for fine-tuning of pharmacological properties, making it a valuable scaffold in CNS drug development.

In conclusion, 3-(benzyloxy)aniline (CAS: 1484-26-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications span from anticancer and antimicrobial agents to CNS therapeutics, with ongoing research exploring its full potential. The development of sustainable synthetic methods further enhances its appeal for industrial applications. Future studies are expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical translation.